2,2',6-Trichloro-1,1'-biphenyl-13C12

• Molecular Formula: C12H7Cl3
• Molecular Weight: 269.45 g/mol
• InChI: InChI=1S/C12H7Cl3/c13-9-5-2-1-4-8(9)12-10(14)6-3-7-11(12)15/h1-7H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: MVXIJRBBCDLNLX-WCGVKTIYSA-N

Accurate PCB 19 quantification requires a matched internal standard, not an analog or unlabeled congener. This 2,2',6-Trichloro-1,1'-biphenyl-13C12 (13C12-PCB 19) provides: - +12 Da mass shift with 99% 13C isotopic purity - Congener-specific recovery correction per EPA 1668A & EU 2017/644 - CRM-grade ISO 17034 quality for defensible data Ideal for IDMS-GC/MS in food, serum, sediment, and forensic source fingerprinting.

PCB 19-13C12: Stable Isotope-Labeled Internal Standard

2,2',6-Trichloro-1,1'-biphenyl-13C12 (CAS 234432-87-2), also known as 13C12-PCB 19, is a stable isotope-labeled analog of the polychlorinated biphenyl (PCB) congener PCB 19. It is a non-ortho substituted trichlorobiphenyl [1]. This compound is synthesized with all twelve carbon atoms in the biphenyl skeleton uniformly enriched with the stable, non-radioactive carbon-13 isotope, yielding a molecular mass of approximately 269.45 g/mol, a difference of +12 Da compared to the native, unlabeled 2,2',6-trichlorobiphenyl (257.54 g/mol) . This mass difference is the foundation of its utility as an internal standard in isotope dilution mass spectrometry (IDMS) for the accurate quantification of PCBs in complex environmental, food, and biological matrices .

Workflow

Isotope dilution mass spectrometry (IDMS) for PCB 19

Selection

Matched 13C12-labeled analog for congener-specific accuracy

Use Context

Environmental, food, and biological matrix research

• [1] PubChem. (2025). Compound Summary for CID 38029, 2,2',6-Trichlorobiphenyl. View Source

Why Substitution Fails: The Role of PCB 19-13C12

Procuring a non-labeled analog or an alternative labeled congener is an inadequate substitute for 2,2',6-Trichloro-1,1'-biphenyl-13C12 when the analytical target is PCB 19. The 13C12-label provides a near-identical chemical and physical behavior to the native analyte, but with a distinct mass difference that enables its use as an ideal internal standard in GC-MS or LC-MS [1]. Unlike using a different labeled congener (e.g., 13C12-PCB 28 or 13C12-PCB 52) as a surrogate, the use of the exact, matched 13C12-labeled analog compensates for congener-specific variations in recovery, matrix effects, and instrument response, which is a fundamental requirement for the highest accuracy in isotope dilution mass spectrometry [2]. Unlabeled, native PCB 19 cannot be used for internal standardization without risking cross-contamination and quantification errors [3].

13C12-PCB 19

Unlabeled PCB 19

No mass difference for IDMS; cross-contamination risk may compromise quantification

13C12-PCB 19

Alternative labeled congener

Different recovery and matrix effects may prevent congener-specific correction

13C12-PCB 19

Partially labeled analog

Smaller mass shift may increase spectral interference in complex matrices

• [1] LabRulez. (n.d.). Advanced internal standard techniques for quantitation. View Source
• [2] European Commission. (2017). Commission Regulation (EU) 2017/644 laying down methods of sampling and analysis for the control of levels of dioxins, dioxin-like PCBs and non-dioxin-like PCBs in certain foodstuffs. View Source
• [3] ČSN EN 16167. (2016). Soil, treated biowaste and sludge - Determination of polychlorinated biphenyls (PCB) by gas chromatography with mass spectrometric detection (GC-MS) and gas chromatography with electron capture detection (GC-ECD). View Source

Quantitative Evidence for Selection

Isotopic Enrichment and Purity Comparison

2,2',6-Trichloro-1,1'-biphenyl-13C12 is routinely supplied with a specified isotopic enrichment of 99% 13C and a chemical purity of ≥98% . This contrasts with the native, unlabeled PCB 19 (CAS 38444-73-4), which is typically supplied as a reference standard with a purity of ≥98% but lacks any isotopic enrichment, offering zero utility as an internal standard for IDMS [1]. The high isotopic purity ensures minimal spectral overlap between the labeled standard and the native analyte in mass spectrometry, a critical factor for accurate quantification.

Isotopic Purity

Specification review

99% 13C enrichment vs. natural abundance (unlabeled)

Primary determinant for IDMS suitability

Per vendor CoA specification

Evidence Dimension	Isotopic Purity
Target Compound Data	99% 13C
Comparator Or Baseline	Unlabeled PCB 19 (CAS 38444-73-4)
Quantified Difference	99% isotopic enrichment (13C) vs. natural abundance (0% enrichment)
Conditions	Vendor specification (Certificate of Analysis)

Why This Matters

This isotopic purity is the primary determinant of a labeled standard's suitability as an internal standard for isotope dilution mass spectrometry.

• [1] Carl ROTH. (n.d.). Technical Data Sheet: PCB 19. View Source

Mass Difference and Method Selectivity

The 13C12-labeled analog of PCB 19 provides a mass difference of +12 Da from the native compound (269.45 g/mol vs. 257.54 g/mol), which is larger than the +6 Da mass shift provided by a partially labeled analog like 13C6-PCB 19 [1]. This larger mass difference is advantageous in mass spectrometry, as it minimizes the potential for spectral overlap and isotopic interference from the native analyte and other matrix components, thereby improving the signal-to-noise ratio and reducing the limit of detection for the target analyte [2].

Mass Shift Selectivity

Class-level

+12 Da (13C12) vs. +6 Da (partial label)

Larger mass shift reduces spectral overlap risk

Theoretical comparison

Evidence Dimension	Mass Difference from Native Analyte
Target Compound Data	+12 Da (13C12)
Comparator Or Baseline	Hypothetical 13C6-PCB 19
Quantified Difference	+12 Da mass shift vs. +6 Da mass shift
Conditions	Theoretical calculation based on molecular formula and isotopic substitution

Why This Matters

A larger mass shift reduces the risk of signal interference and improves the robustness of quantitative methods, especially in complex matrices where other compounds may generate overlapping peaks.

• [1] PubChem. (2025). Compound Summary for CID 38029, 2,2',6-Trichlorobiphenyl. View Source
• [2] P. Hess et al. (1995). Critical review of the analysis of non- and mono-ortho-chlorobiphenyls. Journal of Chromatography A, 703(1-2), 499-519. View Source

Recovery Correction in Complex Matrices

In validated analytical methods for PCBs in food and feces, the use of 13C12-labeled PCBs as internal standards has enabled high and reproducible recovery rates. One study reported within-batch mean 13C12 spike recoveries ranging from 88% to 100% for PCBs in food/faeces analysis, with within-batch standard deviations between 4% and 12%. For serum analysis, the batch-to-batch mean recovery was 100%, with a relative standard deviation (RSD) of 9% for high spikes and 10% for low spikes [1]. While these data are not specific to 13C12-PCB 19, they demonstrate the class-level performance of 13C12-labeled PCB internal standards to correct for analyte losses during sample preparation, a capability absent when using unlabeled standards or external calibration methods.

Method Recovery

Class-level

88–100% mean spike recovery reported for 13C12-PCBs

Supports matrix-effect correction capability

Validated for food, feces, serum matrices

Evidence Dimension	Method Recovery
Target Compound Data	88-100% mean recovery (class-level for 13C12-PCBs)
Comparator Or Baseline	Unlabeled standards (external calibration)
Quantified Difference	Internal standard correction for matrix effects vs. no correction
Conditions	Validated method for analysis of PCBs in food, feces, and serum

Why This Matters

High and consistent recovery, enabled by the use of a matched 13C12 internal standard, is a key validation parameter for meeting stringent regulatory requirements in environmental and food safety testing.

• [1] Lancaster University. (2012). Methods for the analysis of PCBs in human food, faeces and serum. View Source

Regulatory Compliance and Endorsement

The use of 13C12-labeled PCB congeners as internal standards is mandated or strongly recommended by major international regulatory bodies for confirmatory analysis of PCBs in food and environmental samples. European Commission Regulation (EU) 2017/644 requires the use of all twelve 13C12-labeled dioxin-like PCB standards for confirmatory methods [1]. Similarly, US EPA Method 1668A, which covers all 209 PCB congeners, relies on isotope dilution and quantitation using 13C12-labeled analogs . While the regulation specifies dioxin-like PCBs, the underlying principle—that a matched 13C12-labeled internal standard is essential for accurate quantification—is a class-wide requirement for high-confidence PCB analysis, positioning 13C12-PCB 19 as a necessary tool for laboratories seeking to achieve full compliance with modern analytical best practices .

Regulatory Alignment

Class-level

EU 2017/644 & EPA 1668A mandate 13C12-labeled internal standards

Reported alignment with confirmatory method requirements

Class-wide IDMS principle applies

Evidence Dimension	Regulatory Compliance
Target Compound Data	Required for confirmatory methods (class-level for 13C12-PCBs)
Comparator Or Baseline	Methods using non-labeled standards or different surrogates
Quantified Difference	Meets IDMS requirement vs. does not meet
Conditions	EU Regulation 2017/644; US EPA Method 1668A

Why This Matters

Procurement of this standard aligns laboratory workflows with established and emerging global regulations, mitigating compliance risk and ensuring the legal defensibility of analytical data.

• [1] European Commission. (2017). Commission Regulation (EU) 2017/644. View Source

CRM Grade and Metrological Traceability

Many suppliers offer 2,2',6-Trichloro-1,1'-biphenyl-13C12 as a Certified Reference Material (CRM) produced under ISO 17034 accreditation [1]. This accreditation provides a higher level of quality assurance compared to non-certified standards or 'analytical grade' materials. A CRM ensures metrological traceability to the International System of Units (SI) and includes a certificate of analysis detailing the certified value, its associated uncertainty, and the analytical methods used for characterization . In contrast, a non-certified, unlabeled PCB 19 standard may only be supplied with a purity statement and lacks the rigorous metrological framework of a CRM, making it less suitable for high-stakes regulatory or forensic analysis where data defensibility is paramount [2].

Metrological Traceability

Specification review

CRM (ISO 17034) with uncertainty budget vs. standard purity certificate

Enhances data defensibility framework

ISO accreditation may vary by supplier

Evidence Dimension	Quality Standard and Metrological Traceability
Target Compound Data	Available as ISO 17034 Certified Reference Material (CRM)
Comparator Or Baseline	Unlabeled PCB 19 (Analytical Standard)
Quantified Difference	CRM-grade certification with uncertainty budget vs. standard purity certification only
Conditions	Vendor specification (ISO accreditation)

Why This Matters

Procuring a CRM-grade standard is essential for laboratories requiring the highest level of data confidence and metrological traceability for accreditation and regulatory submission.

• [1] Agilent. (n.d.). Part Number: RPCW-103-1, PCB elution window standard. View Source
• [2] Carl ROTH. (n.d.). Technical Data Sheet: PCB 19. View Source

Application Scenarios for PCB 19-13C12

IDMS for Regulatory Compliance

This standard is the definitive choice for laboratories performing confirmatory analysis of PCB 19 in food, feed, and environmental samples to meet stringent regulatory requirements such as EU Regulation 2017/644 and US EPA Method 1668A [1]. Its high isotopic purity (99% 13C) minimizes interference and allows for accurate quantification at trace levels, which is essential for demonstrating compliance with maximum residue limits (MRLs) and for use in legal or trade dispute contexts where data defensibility is critical .

Method Validation and Quality Control

Environmental testing laboratories use 2,2',6-Trichloro-1,1'-biphenyl-13C12 as a recovery surrogate and internal standard to validate new analytical methods and to monitor ongoing method performance [1]. Its use allows for the accurate correction of analyte losses during sample preparation (e.g., extraction, cleanup) and instrument variability, ensuring that reported concentrations for PCB 19 in complex matrices like soil, sediment, and water are reliable and reproducible. The availability of this standard as a CRM under ISO 17034 further strengthens the quality assurance framework of the laboratory [2].

Exposure Studies in Human Biomonitoring

In studies assessing human exposure to PCBs through the analysis of serum, breast milk, or adipose tissue, this labeled standard is indispensable for accurate quantification [1]. The use of the exact 13C12-labeled analog compensates for matrix-specific effects in biological fluids and tissues, which can vary significantly from congener to congener. This precision is vital for epidemiological studies linking PCB exposure to health outcomes and for generating high-quality data for risk assessment by public health agencies .

Forensic Analysis and Source Apportionment

For detailed forensic investigations requiring the precise determination of PCB congener profiles to identify the source of contamination (e.g., Aroclor mixtures vs. inadvertent production), the use of a matched internal standard for each congener of interest, including PCB 19, is crucial [1]. This approach yields the most accurate congener-specific data, which is necessary for robust multivariate statistical analysis (e.g., principal component analysis) used to differentiate between various PCB sources and degradation pathways, and to support legal proceedings and remediation efforts .

Application

Selection Property

Validation Focus

IDMS for regulatory method alignment

Isotope dilution quantitation

Method alignment with EU 2017/644 & EPA 1668A

Method validation & QC

Matrix-effect correction

Recovery and precision across complex matrices

Human biomonitoring research

Congener-specific recovery control

Matrix compensation in serum, milk, adipose

Forensic source apportionment

Accurate congener profiling

Data defensibility for multivariate source identification

• [1] European Commission. (2017). Commission Regulation (EU) 2017/644. View Source
• [2] Agilent. (n.d.). Part Number: RPCW-103-1, PCB elution window standard. View Source